Cas no 2227737-58-6 (rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine
• CAS No: 2227737-58-6
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6023361
• PubChem ID: 165851393
• Update Time: 2025-10-31

rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-[3-(trifluoromethyl)pyridin-2-yl]cyclopropyl]methanamine
• 2227737-58-6
• EN300-1943440

• Inchi： 1S/C12H15F3N2/c1-11(2)8(6-16)9(11)10-7(12(13,14)15)4-3-5-17-10/h3-5,8-9H,6,16H2,1-2H3/t8-,9+/m0/s1
• InChI Key： FBLUTECCLLJIKE-DTWKUNHWSA-N
• SMILES： FC(C1=CC=CN=C1[C@H]1[C@H](CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine

Professional Introduction torac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine (CAS No. 2227737-58-6)

Rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227737-58-6, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The unique combination of structural features, including the presence of a cyclopropyl ring and a trifluoromethyl group, contributes to its distinctive chemical behavior and potential applications in drug discovery.

The compound's molecular structure is characterized by a pyridine core substituted with a trifluoromethyl group at the 3-position and an amine functional group at the 2-position. This arrangement creates a molecule with both lipophilic and hydrophilic regions, which can be advantageous for interactions with biological targets. The cyclopropyl ring further enhances the molecule's complexity, introducing steric constraints that can influence its binding affinity and selectivity. Such structural motifs are often explored in the design of novel therapeutic agents due to their ability to modulate pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various disease pathways. Rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine has been investigated as a potential lead compound in this context. Its unique structural features make it a promising candidate for further optimization to develop drugs with improved efficacy and reduced side effects. Researchers have been particularly interested in its interactions with enzymes such as kinases and proteases, which play critical roles in signal transduction pathways associated with cancer, inflammation, and other diseases.

One of the most compelling aspects of this compound is its potential for selective binding to biological targets. The presence of the trifluoromethyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Simultaneously, the amine group provides a site for hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. These features make Rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine an attractive scaffold for structure-based drug design.

Recent studies have demonstrated the compound's ability to modulate enzymatic activity in vitro. For instance, researchers have observed inhibitory effects on certain kinases associated with tumor growth and progression. The precise mechanism of action appears to involve competitive binding at the active site of these enzymes, leading to reduced phosphorylation of downstream signaling molecules. This has led to speculation about its potential as an anti-cancer agent or a therapeutic adjunct in combination regimens.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. The synthesis must carefully control stereochemical outcomes to ensure the correct configuration at both the cyclopropyl and pyridine centers. Advances in asymmetric synthesis techniques have enabled more efficient production methods for such chiral compounds. These methods often involve catalytic asymmetric transformations or chiral auxiliaries that facilitate high enantioselectivity during key reaction steps.

The trifluoromethyl group is another critical feature that influences the compound's properties. This substituent is known for its ability to enhance metabolic stability by reducing susceptibility to oxidative degradation. Additionally, it can improve binding affinity by increasing lipophilicity through electronic effects. These characteristics make trifluoromethylation one of the most widely used strategies in medicinal chemistry for optimizing drug candidates.

In conclusion, Rac-(1R,3R)-2,2-dimethyl-3-3-(trifluoromethyl)pyridin-2-ylcyclopropylmethanamine represents a promising lead compound for further development in pharmaceutical research. Its unique structural features offer potential advantages in terms of binding affinity, selectivity, and pharmacokinetic properties. Ongoing research aims to explore its full therapeutic potential through both computational modeling and experimental validation. As our understanding of disease mechanisms continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.